N~2~-cyclohexyl-N-(2-methylpropyl)-N~2~-(phenylsulfonyl)glycinamide

• Molecular Formula: C18H28N2O3S
• Molecular Weight: 352.5 g/mol
• IUPAC Name: 2-[benzenesulfonyl(cyclohexyl)amino]-N-(2-methylpropyl)acetamide
• InChI: InChI=1S/C18H28N2O3S/c1-15(2)13-19-18(21)14-20(16-9-5-3-6-10-16)24(22,23)17-11-7-4-8-12-17/h4,7-8,11-12,15-16H,3,5-6,9-10,13-14H2,1-2H3,(H,19,21)
• InChI Key: HCAOESZYCSFODM-UHFFFAOYSA-N
• SMILES: CC(C)CNC(=O)CN(C1CCCCC1)S(=O)(=O)C2=CC=CC=C2

Description

N~2~-cyclohexyl-N-(2-methylpropyl)-N~2~-(phenylsulfonyl)glycinamide is a chemical compound that has recently gained attention from the scientific community due to its potential applications in medical research. This compound is known to possess various biochemical and physiological effects that make it a promising candidate for the development of new drugs and therapies.

Mechanism of Action

The mechanism of action of N~2~-cyclohexyl-N-(2-methylpropyl)-N~2~-(phenylsulfonyl)glycinamide is not fully understood. However, it is believed that this compound acts by inhibiting the activity of certain enzymes and proteins that are involved in various cellular processes. This inhibition results in the modulation of various biochemical and physiological pathways, which may have therapeutic implications.
Biochemical and Physiological Effects:
N~2~-cyclohexyl-N-(2-methylpropyl)-N~2~-(phenylsulfonyl)glycinamide has been shown to possess various biochemical and physiological effects. These effects include the modulation of neurotransmitter release, the inhibition of pro-inflammatory cytokines, and the regulation of ion channels. These effects make this compound a promising candidate for the development of new drugs and therapies.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N~2~-cyclohexyl-N-(2-methylpropyl)-N~2~-(phenylsulfonyl)glycinamide in lab experiments is its ability to modulate various biochemical and physiological pathways. This makes it a useful tool for studying the mechanisms of various diseases and for the development of new drugs and therapies. However, one of the limitations of using this compound is its complex synthesis process, which may limit its availability for research purposes.

Future Directions

There are several future directions for the research on N~2~-cyclohexyl-N-(2-methylpropyl)-N~2~-(phenylsulfonyl)glycinamide. One of the major areas of research is the development of new drugs and therapies for the treatment of various diseases. Another area of research is the study of the mechanisms of action of this compound, which may provide insights into the development of new drugs and therapies. Additionally, there is a need for further research on the synthesis of this compound, which may lead to the development of more efficient and cost-effective methods.

Synthesis Methods

The synthesis of N~2~-cyclohexyl-N-(2-methylpropyl)-N~2~-(phenylsulfonyl)glycinamide is a complex process that involves several steps. The first step involves the reaction of cyclohexylamine with 2-methylpropanal to form N-cyclohexyl-2-methylpropan-1-amine. This intermediate compound is then reacted with phenylsulfonyl chloride to form N-cyclohexyl-N-(phenylsulfonyl)-2-methylpropan-1-amine. Finally, this compound is reacted with glycine to form N~2~-cyclohexyl-N-(2-methylpropyl)-N~2~-(phenylsulfonyl)glycinamide.

Scientific Research Applications

N~2~-cyclohexyl-N-(2-methylpropyl)-N~2~-(phenylsulfonyl)glycinamide has been extensively studied for its potential applications in medical research. One of the major areas of research involves the development of new drugs and therapies for the treatment of various diseases. This compound has been shown to possess various biochemical and physiological effects that make it a promising candidate for the development of new drugs.